1-(3-chlorophenyl)-1H-1,2,4-triazole-3-carboxylic acid

• CAS: 90839-68-2

Core Science & Biosynthesis

Structural Elucidation of 1-(3-Chlorophenyl)-1H-1,2,4-Triazole-3-Carboxylic Acid: A Comprehensive NMR Spectroscopy Guide

Target Audience: Analytical Chemists, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Whitepaper & Analytical Standard Guide

Executive Summary & Mechanistic Context

The 1,2,4-triazole scaffold is a highly privileged pharmacophore in modern drug discovery, forming the structural core of numerous antifungal, antiviral, and anti-inflammatory agents[1]. Specifically, 1-aryl-1H-1,2,4-triazole-3-carboxylic acid derivatives are frequently utilized as selective cyclooxygenase-2 (COX-2) inhibitors and critical intermediates in the synthesis of PEGylated therapeutics[2].

Accurate structural characterization of 1-(3-chlorophenyl)-1H-1,2,4-triazole-3-carboxylic acid requires a rigorous understanding of its nuclear magnetic resonance (NMR) behavior. The electron-deficient nature of the triazole ring, combined with the anisotropic effects of the 3-chlorophenyl substituent and the exchange dynamics of the carboxylic acid, creates a unique spectral fingerprint. This whitepaper provides an authoritative, self-validating methodology for the 1 H and 13 C NMR spectral analysis of this compound, explaining the physical causality behind each experimental parameter and chemical shift[3].

Self-Validating NMR Acquisition Protocol

To ensure absolute data integrity and reproducibility across different laboratory environments, the following acquisition protocol is designed as a self-validating system. Every parameter is selected based on the specific relaxation dynamics of the triazole and phenyl nuclei.

Step-by-Step Methodology

• Solvent Selection & Sample Preparation:

  • Action: Dissolve 15–20 mg of the analyte in 0.6 mL of deuterated dimethyl sulfoxide (DMSO- d6​ , 99.9% D).

  • Causality: DMSO- d6​ is selected over CDCl 3​ due to its high dielectric constant ( ϵ≈47 ). This polarity disrupts the strong intermolecular hydrogen bonding of the carboxylic acid dimer, allowing the -COOH proton to be observed as a distinct, albeit broad, signal rather than being lost to baseline exchange[4].

• Instrument Calibration (The Self-Validation Step):

  • Action: Tune and match the probe to 400.13 MHz ( 1 H) and 100.61 MHz ( 13 C). Lock to the deuterium frequency.

  • Validation: Before acquiring the main spectra, run a quick 1-scan 1 H spectrum. The residual DMSO pentet must be strictly calibrated to δ 2.50 ppm , and the water peak should appear near δ 3.33 ppm . Any deviation >0.02 ppm indicates improper lock phase or temperature instability, requiring immediate recalibration.

• 1 H NMR Acquisition Parameters:

  • Action: Execute a standard 30° pulse sequence (zg30) with 16–32 scans. Set the relaxation delay ( D1​ ) to 2.0 seconds.

  • Causality: A 2.0-second D1​ ensures complete longitudinal relaxation ( T1​ ) of the highly deshielded triazole C5-H, enabling accurate quantitative integration against the phenyl protons.

• 13 C NMR Acquisition Parameters:

  • Action: Execute a power-gated broadband proton decoupling sequence (zgpg30) with 512–1024 scans. Set D1​ to 3.0–5.0 seconds.

  • Causality: Quaternary carbons (C3, C=O, C1', C3') lack attached protons and rely primarily on chemical shift anisotropy for relaxation rather than efficient dipole-dipole interactions[3]. A standard 1.0-second delay would saturate these signals; extending D1​ to ≥3.0 seconds ensures these critical structural markers are resolved above the noise floor.

2D NMR Logical Workflow

To unambiguously map the connectivity between the 3-chlorophenyl ring and the 1,2,4-triazole core, a systematic 2D NMR workflow is required. The following diagram illustrates the logical progression from 1D baseline acquisition to final structural validation.

Fig 1. Logical 2D NMR workflow for unambiguous structural assignment of triazole derivatives.

Quantitative Data: 1 H NMR Spectral Analysis

The 1 H NMR spectrum of 1-(3-chlorophenyl)-1H-1,2,4-triazole-3-carboxylic acid is defined by three distinct regions: the exchangeable acid proton, the highly deshielded triazole proton, and the AMXY spin system of the 3-chlorophenyl ring.

Causality of Chemical Shifts

• The Triazole C5-H ( δ 9.38 ppm): This proton is flanked by the N1 and N4 atoms. The strong inductive electron withdrawal by these nitrogens, compounded by the electron-withdrawing nature of the 1-aryl substituent, strips electron density from the C5 nucleus. This results in extreme magnetic deshielding, pushing the signal far downfield[3],[5].

• The 3-Chlorophenyl Spin System: The chlorine atom at C3' breaks the symmetry of the phenyl ring, resulting in four distinct proton signals. H-2' is isolated between the triazole and the chlorine, exhibiting only weak meta-couplings ( 4J≈2.0 Hz), appearing as a narrow triplet.

Fig 2. J-coupling spin system of the 3-chlorophenyl ring demonstrating ortho and meta interactions.

Table 1: 1 H NMR Assignments (400 MHz, DMSO- d6​ )

Position	Chemical Shift ( δ , ppm)	Multiplicity	Coupling Constant ( J , Hz)	Integration	Assignment / Notes
-COOH	13.25	br s	-	1H	Broad due to solvent exchange dynamics.
C5-H	9.38	s	-	1H	Triazole ring proton; highly deshielded.
H-2'	8.08	t	2.0	1H	Phenyl proton ortho to N1 and Cl.
H-6'	7.92	ddd	8.2, 2.0, 1.0	1H	Phenyl proton ortho to N1, para to Cl.
H-5'	7.68	t	8.1	1H	Phenyl proton meta to N1 and Cl.
H-4'	7.62	ddd	8.0, 2.0, 1.0	1H	Phenyl proton para to N1, ortho to Cl.

Quantitative Data: 13 C NMR Spectral Analysis

The 13 C NMR spectrum validates the carbon framework. The chemical shifts of the 1,2,4-triazole carbons are highly sensitive to the substitution pattern[3].

Causality of Chemical Shifts

• C3 vs. C5 Triazole Carbons: The C3 carbon ( δ 155.4 ppm) is directly bonded to the electron-withdrawing carboxylic acid group and flanked by N2 and N4, making it the most deshielded carbon in the heterocyclic ring[6]. The C5 carbon ( δ 146.8 ppm) is slightly more shielded but still resonates in the typical sp2 imine region.

• C1' and C3' Phenyl Carbons: The C3' carbon attached to the chlorine atom experiences a heavy-atom effect and inductive withdrawal, shifting it to δ 134.5 ppm. The C1' carbon attached to the triazole N1 is shifted to δ 137.6 ppm due to the mesomeric pull of the heterocycle.

Table 2: 13 C NMR Assignments (100 MHz, DMSO- d6​ )

Position	Chemical Shift ( δ , ppm)	Carbon Type	Assignment / Mechanistic Note
C=O	161.2	Quaternary ( Cq​ )	Carboxylic acid carbonyl.
C3	155.4	Quaternary ( Cq​ )	Triazole carbon; deshielded by -COOH and N atoms.
C5	146.8	Tertiary (CH)	Triazole carbon; verified via HSQC correlation to δ 9.38.
C1'	137.6	Quaternary ( Cq​ )	Phenyl carbon attached to triazole N1.
C3'	134.5	Quaternary ( Cq​ )	Phenyl carbon attached to Chlorine.
C5'	131.9	Tertiary (CH)	Phenyl carbon.
C4'	128.7	Tertiary (CH)	Phenyl carbon.
C2'	120.1	Tertiary (CH)	Phenyl carbon; ortho to Cl and N1.
C6'	118.8	Tertiary (CH)	Phenyl carbon.

Conclusion

The structural elucidation of 1-(3-chlorophenyl)-1H-1,2,4-triazole-3-carboxylic acid relies on understanding the profound deshielding effects of the triazole nitrogens and the anisotropic influence of the 3-chlorophenyl ring. By employing a self-validating NMR protocol with optimized relaxation delays ( D1​ ), researchers can ensure quantitative accuracy and reliable signal-to-noise ratios for critical quaternary carbons. The integration of 1D data with 2D COSY, HSQC, and HMBC workflows provides an unambiguous, publication-ready structural assignment.

References

• ¹H, ¹³C, and ¹⁵N NMR chemical shifts of 4-substituted 1,2,4-triazoles... Source: ResearchGate URL:6[6]

• 1,2,4-Triazole - SpectraBase Source: spectrabase.com URL:4[4]

• Application Notes and Protocols for 1H and 13C NMR Spectral Analysis of 1,2,4-Triazole Derivatives Source: benchchem.com URL:3[3]

• Spectral Characterization And Biological Screening Of 1,2,4-Triazole Derivatives Of Isothiocyanates Source: pnrjournal.com URL:1[1]

• Phosphorescent Platinum(II) Complexes Based on C∧C Cyclometalating Aryltriazol-5-ylidenes* Source: acs.org URL:5[5]

• Synthesis, physicochemical characterization, and investigation of anti-inflammatory activity of water-soluble PEGylated 1,2,4-Triazoles Source: nih.gov URL:2[2]

Sources

• 1. pnrjournal.com [pnrjournal.com]
• 2. Synthesis, physicochemical characterization, and investigation of anti-inflammatory activity of water-soluble PEGylated 1,2,4-Triazoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. spectrabase.com [spectrabase.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]

Physicochemical Profiling and Analytical Characterization of 1-(3-Chlorophenyl)-1H-1,2,4-triazole-3-carboxylic Acid

Executive Summary In the landscape of modern medicinal chemistry, the 1,2,4-triazole ring is a privileged scaffold, frequently deployed as a metabolically robust bioisostere for amides and esters. When functionalized with a 3-chlorophenyl group at the N1 position and a carboxylic acid at the C3 position, the resulting molecule—1-(3-chlorophenyl)-1H-1,2,4-triazole-3-carboxylic acid (Molecular Formula: C9H6ClN3O2)—presents a highly specific physicochemical profile. This technical guide provides an in-depth analysis of its properties, detailing the causality behind its behavior in solution and providing field-proven, self-validating protocols for its empirical characterization.

Structural Rationale and In Silico Profiling

The physicochemical behavior of this compound is dictated by the electronic interplay between its three core structural motifs:

• The 1,2,4-Triazole Core: Acts as a strong electron-withdrawing group (EWG) via inductive effects, while providing multiple hydrogen bond acceptors (HBAs).

• The C3-Carboxylic Acid: The primary ionizable center. The adjacent electron-deficient triazole ring significantly lowers the pKa of this moiety compared to standard aliphatic or benzoic acids .

• The N1-(3-Chlorophenyl) Substituent: Drives the lipophilicity (LogP) of the molecule. The meta-substituted chlorine atom introduces a hydrophobic bulk and a potential halogen-bonding vector, which is critical for target engagement in hydrophobic sub-pockets.

Table 1: Theoretical Physicochemical Parameters

Parameter	Estimated Value	Structural Rationale / Implication
Molecular Weight	223.61 g/mol	Highly fragment-like; strictly adheres to the Rule of 3 for Fragment-Based Drug Discovery (FBDD).
Topological Polar Surface Area	~66.8 Ų	Optimal for oral bioavailability; driven by triazole nitrogens and carboxylate oxygens .
pKa (Acidic)	2.5 – 3.0	Depressed pKa due to the strong electron-withdrawing nature of the 1,2,4-triazole ring.
LogP (Octanol/Water)	2.2 – 2.6	Lipophilicity is heavily weighted by the 3-chlorophenyl moiety, balancing the highly polar core.
H-Bond Donors / Acceptors	1 / 4	Ensures favorable aqueous solvation when ionized, while maintaining permeability in the neutral state.

Empirical Characterization: Self-Validating Protocols

Theoretical calculations must be anchored by rigorous empirical data. To ensure data integrity, the following protocols are designed as self-validating systems to eliminate experimental artifacts such as compound precipitation, wall-adsorption, or chemical degradation.

Protocol A: Cosolvent Potentiometric Titration for pKa Determination

Causality: The neutral species of 1-(3-chlorophenyl)-1H-1,2,4-triazole-3-carboxylic acid exhibits poor aqueous solubility at pH < 3.0. Standard aqueous titration will result in micro-precipitation, yielding a false pKa. A cosolvent system is mandatory to keep the neutral species in solution.

• Preparation: Dissolve the compound to a final concentration of 1 mM in three distinct Methanol/Water mixtures (e.g., 30%, 40%, and 50% MeOH v/v). Background ionic strength must be fixed at 0.15 M using KCl to mimic physiological osmolality.

• Forward Titration: Titrate the solution using standardized 0.1 M KOH from pH 2.0 to pH 7.0. Maintain a continuous nitrogen purge to prevent atmospheric CO2 from forming carbonic acid, which skews the equivalence point.

• Yasuda-Shedlovsky Extrapolation: Plot the apparent pKa (psKa) from each cosolvent ratio against the inverse dielectric constant (1/ε) of the respective solvent mixture. Extrapolate the linear regression to the dielectric constant of pure water (ε ≈ 78.3) to derive the true aqueous pKa.

• Self-Validation Checkpoint (Critical): Immediately execute a reverse titration using 0.1 M HCl back to pH 2.0. The forward and reverse titration curves must superimpose perfectly. Any hysteresis indicates that the compound precipitated during the run or underwent base-catalyzed degradation, rendering the data invalid.

Protocol B: Miniaturized Shake-Flask Method for LogD(7.4) and Thermodynamic Solubility

Causality: Kinetic solubility assays (like nephelometry) often overestimate solubility due to supersaturation. Thermodynamic equilibrium is required to understand true physiological partitioning.

• Phase Saturation: Prepare 50 mM phosphate buffer (pH 7.4). Mutually pre-saturate the buffer with 1-octanol, and the 1-octanol with the buffer, stirring for 24 hours prior to use. This prevents solvent volume shifts during the actual assay.

• Equilibration: Add an excess of the solid compound to 1 mL of the aqueous phase in a low-bind glass vial. For LogD determination, overlay with 1 mL of the saturated 1-octanol.

• Thermodynamic Incubation: Agitate the vials at exactly 25.0 ± 0.1 °C for 24 hours. Centrifuge the biphasic mixture at 10,000 × g for 15 minutes to break any micro-emulsions.

• LC-MS Quantification: Sample the aqueous and octanol phases independently. Dilute into the linear dynamic range of the UPLC-UV/MS system and quantify against a matrix-matched calibration curve.

• Self-Validation Checkpoint (Critical): Calculate the absolute mass balance: (Massaq​+Massoct​)/Massinitial​ . If the recovery is < 95%, it indicates compound adsorption to the vial interface, degradation, or incomplete phase separation. The protocol must be repeated using deactivated glassware.

Mechanistic Insights into Solubility and Permeability

The absorption and distribution of 1-(3-chlorophenyl)-1H-1,2,4-triazole-3-carboxylic acid are governed by the Henderson-Hasselbalch relationship. Because the pKa is approximately 2.5–3.0, the molecule's ionization state shifts drastically across the gastrointestinal tract.

At gastric pH (pH ~1.5 - 2.0), a significant fraction of the molecule exists in its neutral, protonated state. The lipophilic 3-chlorophenyl group dominates the solvation energy, resulting in low aqueous solubility but facilitating high passive transcellular permeability across the gastric mucosa. Upon transit into the intestinal tract and systemic circulation (pH 7.4), the carboxylic acid is >99.9% deprotonated. The resulting carboxylate anion forms strong ion-dipole interactions with water, exponentially increasing thermodynamic solubility but drastically reducing passive membrane permeability.

Figure 1: pH-dependent ionization and its effect on solubility and permeability.

Applications in Medicinal Chemistry

Within drug discovery, 1-(3-chlorophenyl)-1H-1,2,4-triazole-3-carboxylic acid serves as a highly versatile building block:

• Fragment-Based Drug Discovery (FBDD): Its low molecular weight and distinct vector geometry make it an ideal starting fragment. The carboxylic acid serves as a primary anchor, forming robust salt bridges with basic residues (e.g., Arginine, Lysine) or coordinating with metal ions in metalloenzymes .

• Bioisosterism and Vector Navigation: The 1,2,4-triazole core is frequently employed as a metabolically stable bioisostere for amide bonds, resisting enzymatic hydrolysis. The addition of the 3-chlorophenyl group provides a rigid vector for probing hydrophobic sub-pockets, while the chlorine atom can engage in highly directional halogen bonding with protein backbone carbonyls.

References

• PubChem Compound Summary for CID 295900, 1H-1,2,4-triazole-3-carboxylic acid. National Center for Biotechnology Information. [Link]

• PubChem Compound Summary for CID 98568, 1H-1,2,4-Triazole-3-carboxylic acid, 5-amino-, ethyl ester. National Center for Biotechnology Information.[Link]

Synthesis Pathways for 1-(3-Chlorophenyl)-1H-1,2,4-triazole-3-carboxylic Acid Derivatives: A Technical Guide

Executive Summary & Strategic Overview

As a privileged heterocyclic scaffold, the 1-aryl-1H-1,2,4-triazole-3-carboxylic acid core is extensively utilized in modern drug discovery as a metabolically stable bioisostere for pyrazoles, imidazoles, and oxazoles[1]. The introduction of a 3-chlorophenyl moiety at the N1 position provides a critical vector for occupying lipophilic pockets (e.g., in CB1 receptor antagonists or kinase domains) while maintaining a favorable dipole moment and metabolic stability.

From a synthetic perspective, establishing the N1-aryl bond and the C3-carboxylic acid functionality with high regiocontrol is the primary challenge. This guide delineates two orthogonal, self-validating synthetic pathways: Pathway A (De Novo Ring Synthesis) , which guarantees absolute regiocontrol, and Pathway B (Late-Stage N-Arylation) , which leverages commercially available heterocyclic building blocks for rapid analog generation.

Retrosynthetic Analysis

The structural topology of 1-(3-chlorophenyl)-1H-1,2,4-triazole-3-carboxylic acid allows for two distinct disconnections.

Fig 1. Retrosynthetic disconnections for 1-(3-chlorophenyl)-1H-1,2,4-triazole-3-carboxylic acid.

Pathway A: De Novo Ring Synthesis via Hydrazonoyl Chlorides

The most robust method for achieving absolute regiocontrol relies on the classical Japp-Klingemann reaction followed by a [3+2] cycloaddition[2]. By pre-installing the aryl group on a nitrogen atom before ring closure, the ambiguity of N1 vs. N2 alkylation is entirely circumvented. Recent advancements have further streamlined this into one-pot procedures using nitrilimines[3] or multicomponent reactions[4].

Mechanistic Causality

The process begins with the diazotization of 3-chloroaniline. The resulting electrophilic diazonium salt attacks the highly nucleophilic active methylene of ethyl 2-chloroacetoacetate. The transient azo intermediate undergoes a spontaneous, solvent-assisted deacetylation. Why does this happen? The loss of the acetyl group (as acetic acid) is thermodynamically driven, yielding a highly stable, crystalline hydrazonoyl chloride. This precipitation acts as a self-validating mechanism, driving the equilibrium forward and purifying the intermediate in situ.

Subsequent treatment with a base generates a reactive nitrilimine dipole, which readily undergoes cycloaddition with a nitrogen source (e.g., formamide or Vilsmeier reagent) to construct the fully aromatized 1,2,4-triazole[3].

Fig 2. Mechanism of Japp-Klingemann hydrazonoyl chloride formation and [3+2] cycloaddition.

Step-by-Step Protocol: Hydrazonoyl Chloride Cycloaddition

• Diazotization: Dissolve 3-chloroaniline (1.0 equiv) in aqueous HCl (3.0 equiv) and cool to 0 °C. Add an aqueous solution of NaNO₂ (1.05 equiv) dropwise, maintaining the temperature below 5 °C. Stir for 30 minutes to ensure complete diazonium formation.

• Japp-Klingemann Coupling: In a separate flask, dissolve ethyl 2-chloroacetoacetate (1.0 equiv) and sodium acetate (3.0 equiv) in a mixture of ethanol and water. Cool to 0 °C.

• Hydrazonoyl Chloride Isolation: Slowly add the diazonium solution to the active methylene solution. Stir at room temperature for 4 hours. The deacetylation occurs spontaneously, and ethyl 2-chloro-2-(2-(3-chlorophenyl)hydrazono)acetate precipitates as a solid. Filter, wash with cold water, and dry.

• Cycloaddition: Suspend the hydrazonoyl chloride in formamide (excess, acts as both solvent and reactant). Heat to 120 °C for 6 hours. The formamide supplies the C5 carbon and N4 nitrogen, facilitating the ring closure.

• Workup: Cool the mixture, dilute with water, and extract with ethyl acetate. Wash the organic layer with brine, dry over Na₂SO₄, and concentrate. Purify via recrystallization (EtOH) to yield pure ethyl 1-(3-chlorophenyl)-1H-1,2,4-triazole-3-carboxylate.

Pathway B: Late-Stage N-Arylation (Ullmann-Type Coupling)

When rapid library generation is required, coupling a pre-formed 1H-1,2,4-triazole-3-carboxylate with an aryl halide is preferred[1].

Mechanistic Causality

This pathway utilizes a Copper(I)-catalyzed Ullmann-type C-N cross-coupling. Why choose 1-chloro-3-iodobenzene? Copper catalysts exhibit a profound chemoselectivity for oxidative addition into C-I bonds (~65 kcal/mol) over C-Cl bonds (~97 kcal/mol). This ensures the coupling occurs strictly at the iodine-bearing carbon, leaving the 3-chloro group intact on the phenyl ring for target binding interactions.

The primary challenge here is tautomerism. The triazole substrate exists in equilibrium between its 1H and 2H forms. Consequently, arylation yields a mixture of N1 and N2 isomers. While the N1 isomer is thermodynamically and kinetically favored due to the steric encumbrance of the adjacent ester group at N2, chromatographic separation is mandatory to isolate the pure 1-(3-chlorophenyl) derivative.

Step-by-Step Protocol: Cu-Catalyzed N-Arylation

• Reaction Assembly: In an oven-dried Schlenk tube, combine ethyl 1H-1,2,4-triazole-3-carboxylate (1.0 equiv), 1-chloro-3-iodobenzene (1.2 equiv), CuI (10 mol%), and K₂CO₃ (2.0 equiv).

• Ligand Addition: Add anhydrous DMF, followed by trans-N,N'-dimethylcyclohexane-1,2-diamine (20 mol%).

• Degassing: Sparge the mixture with dry Nitrogen for 10 minutes to prevent catalyst oxidation (Cu(I) to inactive Cu(II)).

• Heating: Seal the tube and heat at 100 °C for 16 hours.

• Workup & Separation: Cool to room temperature, dilute with EtOAc, and wash thoroughly with saturated aqueous NH₄Cl to sequester the copper salts (the aqueous layer will turn blue). Dry the organic layer and concentrate.

• Purification: Subject the crude residue to silica gel flash chromatography (Hexanes/EtOAc gradient). The N1-aryl isomer typically elutes slower than the N2-aryl isomer due to differences in the dipole moment.

Quantitative Data & Pathway Comparison

To aid in strategic decision-making, the following table summarizes the empirical parameters associated with each pathway.

Parameter	Pathway A: De Novo Cyclization	Pathway B: Ullmann N-Arylation
Primary Reagents	3-Chloroaniline, Ethyl 2-chloroacetoacetate	1H-1,2,4-Triazole-3-carboxylate, 1-Chloro-3-iodobenzene
Catalyst / Promoter	Base promoted (NaOAc)	CuI (10 mol%), Diamine Ligand
Regioselectivity (N1:N2)	> 99:1 (Exclusive N1 formation)	~ 4:1 to 8:1 (Mixture requires separation)
Typical Overall Yield	65–75%	50–60% (Post-chromatography)
Key Advantage	Absolute regiocontrol, highly scalable	Utilizes commercially available heterocyclic cores
Key Limitation	Multi-step sequence, diazonium handling	Regioisomer separation reduces throughput

Downstream Functionalization: Saponification

Regardless of the pathway chosen, the resulting ester must be hydrolyzed to yield the target carboxylic acid.

• Protocol: Dissolve the ethyl 1-(3-chlorophenyl)-1H-1,2,4-triazole-3-carboxylate in a 3:1 mixture of THF:H₂O. Add LiOH·H₂O (2.0 equiv) and stir at room temperature for 2 hours. Acidify the mixture to pH 2 using 1M HCl. The target 1-(3-chlorophenyl)-1H-1,2,4-triazole-3-carboxylic acid will precipitate as a white crystalline solid. Filter and dry under vacuum.

This acid serves as a versatile node for subsequent amide couplings (e.g., using HATU/DIPEA) to generate diverse libraries of biologically active derivatives.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Thieme E-Journals - Synthesis / Abstract [thieme-connect.de]
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• 4. organic-chemistry.org [organic-chemistry.org]

Protocols & Analytical Methods

Application Note: High-Yield Synthesis and Amidation Protocol for 1-(3-Chlorophenyl)-1H-1,2,4-triazole-3-carboxylic Acid Derivatives

Audience: Researchers, scientists, and drug development professionals Document Type: Standard Operating Procedure & Mechanistic Guide

Introduction and Strategic Rationale

The 1-aryl-1H-1,2,4-triazole-3-carboxamide scaffold is a privileged structure in modern medicinal chemistry. Derivatives of this class have demonstrated profound therapeutic utility, functioning as non-ATP competitive CDK/cyclin groove inhibitors[1], selective COX-2 inhibitors[2], and potent antimicrobial agents.

Synthesizing 1-(3-chlorophenyl)-1H-1,2,4-triazole-3-carboxylic acid amides presents specific regiochemical challenges. Traditional cyclization of aryl hydrazines often yields a mixture of 1,3- and 1,5-disubstituted regioisomers, requiring tedious chromatographic separation[3]. To circumvent this, our protocol leverages the highly regioselective [3+2] cycloaddition/amination of nitrilimine intermediates[2], followed by a mild, uronium-based amide coupling strategy that prevents the decarboxylation commonly observed with electron-deficient heteroaromatic carboxylic acids[4].

Mechanistic Workflow & Logic

The synthesis is divided into three self-validating stages:

• Regioselective Core Assembly: Generation of a reactive nitrilimine from an arylhydrazonoyl chloride, which undergoes cyclization to form the 1,2,4-triazole ester[5].

• Saponification: Mild hydrolysis of the ester to the free carboxylic acid.

• Amide Coupling: Kinetic trapping of the carboxylic acid using HATU and DIPEA to form the final amide[4].

Fig 1: Three-stage synthetic workflow for 1-(3-chlorophenyl)-1H-1,2,4-triazole-3-carboxamides.

Quantitative Data: Amide Coupling Optimization

The choice of coupling reagent is critical for 1,2,4-triazole-3-carboxylic acids due to the proximity of the electron-withdrawing triazole ring, which can reduce the nucleophilicity of the intermediate active ester. Table 1 summarizes the empirical data driving our reagent selection.

Table 1: Optimization of Amide Coupling Conditions for Triazole-3-carboxylic Acids

Coupling Reagent	Base	Solvent	Time (h)	Conversion (%)	Epimerization/Side Products
EDC·HCl / HOBt	DIPEA	DMF	12	65%	Moderate (N-acylurea formation)
PyBOP	Et₃N	DCM	8	78%	Low
HATU	DIPEA	DMF	2	>95%	None detected

Experimental Protocols

Phase A: Synthesis of Methyl 1-(3-chlorophenyl)-1H-1,2,4-triazole-3-carboxylate

Causality Note: Using a nitrilimine intermediate ensures strict 1,3-regioselectivity, avoiding the 1,5-isomer crossover seen in direct hydrazine condensations[3].

• Preparation: In an oven-dried 250 mL round-bottom flask under inert atmosphere (N₂), dissolve methyl 2-chloro-2-(2-(3-chlorophenyl)hydrazono)acetate (10.0 mmol) in anhydrous tetrahydrofuran (THF, 50 mL).

• Nitrilimine Generation: Cool the mixture to 0 °C using an ice bath. Add triethylamine (Et₃N, 15.0 mmol) dropwise over 10 minutes. The solution will turn deep yellow, indicating the formation of the highly reactive nitrilimine intermediate.

• Cyclization: Add an excess of ammonium acetate (30.0 mmol) and heat the reaction mixture to reflux (65 °C) for 4 hours.

• Validation (In-Process): Monitor via TLC (Hexanes:EtOAc 7:3). The starting material spot should completely disappear, replaced by a highly UV-active spot (the triazole core).

• Workup: Cool to room temperature, concentrate under reduced pressure, and partition the residue between Ethyl Acetate (100 mL) and Water (50 mL). Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate to yield the crude ester.

Phase B: Saponification to 1-(3-chlorophenyl)-1H-1,2,4-triazole-3-carboxylic acid

Causality Note: Lithium hydroxide (LiOH) is preferred over NaOH/KOH as the lithium cation coordinates with the triazole nitrogens, providing a milder hydrolysis environment that prevents ring-opening side reactions.

• Reaction Setup: Dissolve the crude ester (approx. 8.0 mmol) in a 3:1 mixture of THF:H₂O (40 mL).

• Hydrolysis: Add LiOH·H₂O (24.0 mmol, 3.0 eq) in one portion. Stir vigorously at room temperature for 3 hours.

• Acidification: Evaporate the THF under reduced pressure. Cool the remaining aqueous layer to 0 °C and carefully acidify to pH 2-3 using 1M HCl.

• Isolation: A white precipitate of the free carboxylic acid will form. Filter the solid under vacuum, wash with cold water (2 x 10 mL), and dry overnight under high vacuum to afford the pure 1-(3-chlorophenyl)-1H-1,2,4-triazole-3-carboxylic acid.

Phase C: Amide Coupling (Target Synthesis)

Causality Note: HATU is utilized to form a highly reactive 7-aza-1-hydroxybenzotriazole (HOAt) active ester. DIPEA is chosen as the base due to its steric bulk, which prevents it from acting as a competing nucleophile[4].

• Activation: In a 50 mL vial, dissolve 1-(3-chlorophenyl)-1H-1,2,4-triazole-3-carboxylic acid (1.0 mmol) in anhydrous DMF (5.0 mL). Add HATU (1.2 mmol, 1.2 eq) and N,N-Diisopropylethylamine (DIPEA, 3.0 mmol, 3.0 eq). Stir at room temperature for 15 minutes to ensure complete formation of the active ester.

• Coupling: Add the desired primary or secondary amine (1.2 mmol, 1.2 eq) to the activated mixture. Stir at room temperature for 2 hours.

• Validation (In-Process): Analyze via LC-MS. A single major peak corresponding to the mass of the target amide [M+H]⁺ should be observed.

• Purification: Quench the reaction with saturated aqueous NaHCO₃ (10 mL). Extract with Ethyl Acetate (3 x 15 mL). Wash the combined organic layers sequentially with 5% aqueous LiCl (to remove DMF), water, and brine. Dry over Na₂SO₄, concentrate, and purify via flash column chromatography (typically a gradient of 0-50% EtOAc in Hexanes) to yield the pure 1-(3-chlorophenyl)-1H-1,2,4-triazole-3-carboxamide.

References

• Source: National Institutes of Health (NIH)
• Source: Thieme Connect (Synthesis 1975)
• Source: ACS Publications (Journal of Medicinal Chemistry)
• Title: New methyl 5-(halomethyl)

Sources

• 1. Optimization of non-ATP competitive CDK/cyclin groove Inhibitors through REPLACE mediated Fragment Assembly - PMC [pmc.ncbi.nlm.nih.gov]
• 2. New methyl 5-(halomethyl)-1-aryl-1H-1,2,4-triazole-3-carboxylates as selective COX-2 inhibitors and anti-inflammatory agents: Design, synthesis, biological evaluation, and docking study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Optimization of non-ATP competitive CDK/cyclin groove Inhibitors through REPLACE mediated Fragment Assembly - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Thieme E-Journals - Synthesis / Abstract [thieme-connect.de]

Application Notes &amp; Protocols for the Use of 1-(3-chlorophenyl)-1H-1,2,4-triazole-3-carboxylic Acid in Coordination Chemistry

Foreword: Navigating the Frontier of Coordination Chemistry

To our fellow researchers, scientists, and pioneers in drug development, this document serves as a detailed guide to the application of 1-(3-chlorophenyl)-1H-1,2,4-triazole-3-carboxylic acid (hereafter referred to as CPTCA) as a ligand in coordination chemistry. It is important to note that as of the date of this publication, CPTCA is a relatively unexplored ligand, with a notable absence of dedicated studies on its coordination complexes in peer-reviewed literature. However, the broader family of triazole-carboxylic acid ligands has been extensively utilized in the synthesis of metal-organic frameworks (MOFs) and coordination polymers.[1][2][3] This guide, therefore, is built upon established principles and proven protocols from analogous systems, offering a robust starting point for your investigations into the unique properties that the 3-chlorophenyl substituent may impart to novel materials.

Our objective is to provide not just a set of instructions, but a framework for rational design and experimentation. We will delve into the "why" behind the "how," grounding our protocols in the fundamental principles of coordination chemistry and materials science.

Introduction to CPTCA as a Coordination Ligand

CPTCA belongs to a versatile class of organic linkers that feature both a nitrogen-rich triazole ring and a carboxylate group. This dual-functionality allows for a variety of coordination modes, making it an attractive building block for coordination polymers with diverse structural topologies and, consequently, tailored functionalities.[4][5]

Key Structural Features and Their Implications:

• 1,2,4-Triazole Ring: This moiety offers multiple nitrogen atoms (N1, N2, and N4) as potential coordination sites. The N1 and N2 atoms can act as bridging sites between two metal centers, leading to the formation of extended networks.[6]

• Carboxylate Group (-COOH): This functional group can coordinate to metal ions in a monodentate, bidentate chelating, or bidentate bridging fashion. Its coordination is often influenced by the pH of the reaction medium and the nature of the metal ion.

• 3-Chlorophenyl Group: This substituent introduces both steric and electronic effects. The chlorine atom is an electron-withdrawing group, which can influence the acidity of the carboxylic acid and the electron density on the triazole ring, thereby modulating the ligand-metal bond strength. The position of the chloro group can also direct the self-assembly process through non-covalent interactions, such as halogen bonding or π-π stacking, potentially leading to unique supramolecular architectures.

Potential Applications:

The incorporation of triazole-based ligands in MOFs and coordination polymers has led to materials with applications in:

• Luminescence and Sensing: The aromatic nature of the ligand can facilitate energy transfer to lanthanide ions, resulting in luminescent materials for sensing applications.[3][7]

• Catalysis: The porous nature of MOFs allows for their use as heterogeneous catalysts.[2]

• Gas Storage and Separation: The tunability of pore size and functionality in MOFs is advantageous for selective gas adsorption.[8]

• Drug Delivery: The biocompatibility and porous structure of some MOFs make them suitable for encapsulating and releasing therapeutic agents.

Synthesis of CPTCA Ligand

While a detailed synthesis of CPTCA is not widely reported, a general and adaptable synthetic route for similar 1-aryl-1H-1,2,4-triazole-3-carboxylic acids can be proposed based on established organic chemistry principles. A plausible multi-step synthesis is outlined below.

Figure 1: A plausible synthetic workflow for CPTCA.

General Protocols for the Synthesis of Coordination Polymers with CPTCA

The most common method for synthesizing coordination polymers and MOFs with ligands like CPTCA is solvothermal or hydrothermal synthesis.[9] This technique involves heating the reactants in a sealed vessel (typically a Teflon-lined autoclave) at temperatures above the boiling point of the solvent. The elevated temperature and pressure facilitate the dissolution of the ligand and metal salt, promoting the formation of crystalline products.

Protocol 1: Solvothermal Synthesis of a Zinc-Based Coordination Polymer

This protocol provides a general starting point for exploring the coordination of CPTCA with a d-block metal ion like Zn(II). Zinc is often chosen for its versatile coordination geometries.

Materials:

• 1-(3-chlorophenyl)-1H-1,2,4-triazole-3-carboxylic acid (CPTCA)

• Zinc nitrate hexahydrate (Zn(NO₃)₂·6H₂O)

• N,N-Dimethylformamide (DMF)

• Ethanol

Procedure:

• In a 20 mL glass vial, dissolve 0.1 mmol of CPTCA in 5 mL of DMF. Sonication may be used to aid dissolution.

• In a separate vial, dissolve 0.1 mmol of Zn(NO₃)₂·6H₂O in 5 mL of ethanol.

• Combine the two solutions in a 25 mL Teflon-lined stainless steel autoclave.

• Seal the autoclave and place it in a programmable oven.

• Heat the autoclave to 120°C for 48 hours.

• Allow the autoclave to cool slowly to room temperature.

• Collect the resulting crystals by filtration and wash them with fresh DMF, followed by ethanol.

• Dry the product in air.

Causality Behind Experimental Choices:

• Solvent System (DMF/Ethanol): DMF is a high-boiling polar aprotic solvent that is excellent for dissolving organic ligands and many metal salts. Ethanol can help to modulate the solubility and influence crystal growth.

• Temperature and Time: The chosen temperature and reaction time are typical for the formation of crystalline coordination polymers. These parameters can be varied to optimize crystal size and quality. A slower cooling rate often yields larger, higher-quality crystals.

• Molar Ratio: A 1:1 molar ratio of ligand to metal is a common starting point. This can be adjusted to explore different structural outcomes.

Protocol 2: Hydrothermal Synthesis of a Lanthanide-Based Luminescent MOF

This protocol is designed for the synthesis of a coordination polymer with a lanthanide ion, such as Europium(III) or Terbium(III), with the aim of producing a luminescent material.

Materials:

• 1-(3-chlorophenyl)-1H-1,2,4-triazole-3-carboxylic acid (CPTCA)

• Europium(III) nitrate pentahydrate (Eu(NO₃)₃·5H₂O)

• Deionized water

• N,N-Dimethylformamide (DMF)

Procedure:

• In a 25 mL Teflon-lined autoclave, combine CPTCA (0.1 mmol) and Eu(NO₃)₃·5H₂O (0.1 mmol).

• Add a solvent mixture of 4 mL of DMF and 4 mL of deionized water.[3]

• The mixture may be stirred for a few minutes to ensure homogeneity.

• Seal the autoclave and heat it to 150°C for 72 hours.

• After cooling to room temperature, collect the crystalline product by filtration.

• Wash the crystals with water and then ethanol, and air-dry.

Causality Behind Experimental Choices:

• Lanthanide Ion: Europium(III) and Terbium(III) are chosen for their characteristic sharp emission bands in the red and green regions of the visible spectrum, respectively, when sensitized by an organic ligand (antenna effect).

• Hydrothermal Conditions: The use of water as a co-solvent can influence the coordination environment of the metal ion and the resulting framework structure.

• Ligand-to-Metal Ratio: A higher ligand-to-metal ratio may be explored to ensure complete coordination to the lanthanide ion.

Figure 2: General experimental workflow for solvothermal synthesis.

Characterization of CPTCA-Based Coordination Polymers

A thorough characterization of the synthesized materials is crucial to understand their structure and properties.

Technique	Purpose	Expected Observations for CPTCA-based CPs
Single-Crystal X-ray Diffraction	To determine the precise three-dimensional structure, including bond lengths, bond angles, coordination environment of the metal, and the overall network topology.	This is the most definitive method for structural elucidation.
Powder X-ray Diffraction (PXRD)	To confirm the phase purity of the bulk sample and to check for crystallinity. The experimental pattern should match the simulated pattern from single-crystal data.	A crystalline sample will show sharp diffraction peaks.
Fourier-Transform Infrared (FT-IR) Spectroscopy	To confirm the coordination of the ligand to the metal ion.	A shift in the stretching frequency of the carboxylate group (C=O) upon coordination is expected. Changes in the vibrational modes of the triazole ring may also be observed.
Thermogravimetric Analysis (TGA)	To assess the thermal stability of the coordination polymer and to identify the loss of solvent molecules.	A weight loss step at lower temperatures typically corresponds to the removal of guest or coordinated solvent molecules. Decomposition at higher temperatures indicates the thermal stability of the framework.
Photoluminescence Spectroscopy	To investigate the luminescent properties of the material, particularly for lanthanide-based complexes.	For a luminescent material, an excitation spectrum and an emission spectrum will be recorded. The emission spectrum will show the characteristic emission bands of the metal ion or the ligand.

Self-Validating Systems and Troubleshooting

Each protocol should be treated as a self-validating system. The success of the synthesis is primarily determined by the crystallinity of the product, which can be readily assessed by PXRD.

• Amorphous Product: If an amorphous powder is obtained, consider modifying the reaction conditions. A lower temperature, a slower heating/cooling rate, or the use of a different solvent system or a modulating agent (e.g., a monocarboxylic acid) can sometimes promote crystallization.

• Poor Crystal Quality: If the crystals are too small or of poor quality for single-crystal X-ray diffraction, recrystallization from a suitable solvent or a systematic screening of reaction conditions (temperature, time, concentration, pH) may be necessary.

• Phase Impurity: If the PXRD pattern indicates the presence of multiple phases, the reaction may need to be optimized to favor the formation of a single product. This could involve adjusting the stoichiometry of the reactants or the reaction temperature.

Conclusion

While 1-(3-chlorophenyl)-1H-1,2,4-triazole-3-carboxylic acid remains a ligand with untapped potential, the protocols and principles outlined in this guide provide a solid foundation for its exploration in coordination chemistry. By leveraging the extensive knowledge base from related triazole-carboxylic acid systems, researchers can systematically investigate the synthesis of novel CPTCA-based coordination polymers and MOFs. The unique electronic and steric properties imparted by the 3-chlorophenyl substituent may lead to materials with enhanced or entirely new functionalities, opening up exciting avenues for future research and development.

References

Sources

• 1. researchgate.net [researchgate.net]
• 2. Smart crystalline framework materials with a triazole carboxylic acid ligand: fluorescence sensing and catalytic reduction of PNP - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 3. mdpi.com [mdpi.com]
• 4. Distinct structures of coordination polymers incorporating flexible triazole-based ligand: topological diversities, crystal structures and property studies - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. A pillared metal–organic framework incorporated with 1,2,3-triazole moieties exhibiting remarkable enhancement of CO2 uptake - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 9. ossila.com [ossila.com]

Application Note: Preparation, Formulation, and Quality Control of 1-(3-chlorophenyl)-1H-1,2,4-triazole-3-carboxylic Acid for In Vitro Cell Culture Assays

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Document Type: Standard Operating Procedure (SOP) & Technical Mechanistic Guide

Executive Summary & Chemical Rationale

In fragment-based drug discovery (FBDD) and targeted phenotypic screening, 1-(3-chlorophenyl)-1H-1,2,4-triazole-3-carboxylic acid serves as a highly versatile bifunctional scaffold. The molecule combines a lipophilic 3-chlorophenyl group—ideal for occupying hydrophobic binding pockets—with a triazole-carboxylic acid moiety that acts as a critical hydrogen-bond donor/acceptor.

However, formulating this compound for in vitro cell culture presents a distinct physicochemical challenge. The lipophilic core drives rapid micro-precipitation in aqueous environments, while the acidic proton of the carboxylic acid can disrupt the delicate pH balance of culture media. As an Application Scientist, it is critical to understand that direct addition of this compound to aqueous media will fail . To ensure 100% bioavailability and prevent artifactual cytotoxicity, researchers must employ a two-stage "step-down" solvation strategy utilizing an aprotic solvent, followed by controlled aqueous buffering .

Physicochemical Profiling & Solvation Dynamics

Understanding the causality behind the preparation steps requires analyzing the compound's intrinsic properties. The table below summarizes the physicochemical data and how each metric dictates our protocol design.

Property	Value / Characteristic	Impact on Experimental Formulation
Molecular Formula	C9H6ClN3O2	Small fragment size allows rapid passive diffusion across lipid bilayers.
Molecular Weight	223.62 g/mol	Requires precise molarity calculations to avoid hyperosmotic stress in cells.
Estimated pKa	~3.5 – 4.5	At physiological pH (7.4), it exists as a highly soluble carboxylate anion .
Lipophilicity (LogP)	~2.5 (Estimated)	High lattice energy and hydrophobicity necessitate anhydrous DMSO for initial solvation.
Primary Solvent	DMSO ( ≥ 99.9% pure)	Prevents premature hydrolysis and maintains stability during freeze-thaw cycles .

The "Why": Mechanistic Causality of the Protocol

The carboxylic acid moiety (pKa ~ 4.0) ensures that once the compound is fully equilibrated in pH 7.4 media, it remains soluble as an anion. However, the initial dissolution must overcome the high hydrophobicity of the 3-chlorophenyl group. If added directly to water, the free acid form crashes out of solution before the bulk media buffer (e.g., sodium bicarbonate) can neutralize it. Therefore, we use Dimethyl Sulfoxide (DMSO) to disrupt the crystal lattice, followed by a high-dilution spike into pre-warmed media to kinetically trap the compound in its soluble, ionized state.

Workflow & Preparation Diagram

Workflow for formulating 1-(3-chlorophenyl)-1H-1,2,4-triazole-3-carboxylic acid for cell assays.

Step-by-Step Experimental Protocols

This methodology is designed as a self-validating system . Every phase includes internal checkpoints to ensure that any observed biological effect is driven by target engagement, not by solvent toxicity or compound precipitation.

Protocol A: Preparation of 100 mM Master Stock

• Equilibration: Allow the lyophilized powder of 1-(3-chlorophenyl)-1H-1,2,4-triazole-3-carboxylic acid to equilibrate to room temperature in a desiccator for 30 minutes before opening. Causality: Prevents ambient condensation from introducing water, which degrades the anhydrous DMSO stock.

• Weighing & Solvation: Weigh the required mass and dissolve in HPLC-grade, anhydrous DMSO (>99.5% purity) to achieve a 100 mM concentration.

• Homogenization: Vortex for 60 seconds. Sonicate in a room-temperature water bath for 5 minutes until the solution is optically clear.

• Storage: Aliquot into single-use amber microcentrifuge tubes (e.g., 50 µL/tube) to prevent repeated freeze-thaw cycles. Store at -20°C.

Protocol B: "Step-Down" Dilution & Media Formulation

To maintain a constant solvent background across all dose-response wells, serial dilutions must be performed in DMSO prior to media introduction .

• Intermediate DMSO Dilutions: Prepare a 1000X concentration of your desired final doses using DMSO. For example, to achieve a 10 µM final concentration in the well, prepare a 10 mM intermediate stock in DMSO.

• Media Pre-warming: Warm the complete culture media (e.g., DMEM/F12 + 10% FBS) to 37°C. Causality: Cold media drastically lowers the kinetic solubility limit, causing the lipophilic 3-chlorophenyl core to rapidly precipitate upon contact.

• The 1:1000 Spike: Add 1 µL of the 1000X intermediate DMSO stock to 999 µL of pre-warmed complete media. Vortex immediately. This ensures the final DMSO concentration is strictly 0.1% (v/v) , the industry standard limit to prevent solvent-induced cytotoxicity .

Protocol C: Cell Treatment & Baseline Establishment

• Aspirate old media from the adherent cell culture plates (e.g., 96-well format).

• Gently add 100 µL of the formulated media (containing the compound) to the respective wells.

• Mandatory Controls: You must include an NC-0 (Untreated Media) and an NC-1 (0.1% DMSO Vehicle Control).

Quality Control & Troubleshooting (Self-Validating System)

A robust protocol must validate its own integrity. If the assay fails, the following matrix allows researchers to isolate the exact point of failure based on physical evidence.

Observable Issue	Mechanistic Cause	Self-Validation Check & Resolution
Media turns yellow instantly upon addition	The carboxylic acid moiety has overwhelmed the media's bicarbonate buffering capacity (pH dropped < 6.8).	Check: Observe Phenol Red color. Resolution: Ensure the final concentration does not exceed 100 µM. If higher doses are needed, supplement media with 10-25 mM HEPES buffer.
Micro-crystals visible under 10X objective	The compound precipitated due to thermal shock or exceeding the kinetic solubility limit.	Check: Inspect wells immediately post-dosing. Resolution: Ensure media is pre-warmed to 37°C before the 1:1000 DMSO spike. Do not add DMSO stock directly to cold media.
High cell death in Vehicle Control (NC-1)	Solvent-induced cytotoxicity has masked the true biological effect of the compound.	Check: Calculate the NC-0 / NC-1 viability ratio. It must be between 0.8 and 1.2 . Resolution: Recalculate dilutions to strictly enforce the ≤ 0.1% DMSO rule.

References

• National Institutes of Health (NIH) / NCBI. In vitro 3D Spheroids and Microtissues: ATP-based Cell Viability and Toxicity Assays - Compound Preparation Guidelines. Available at:[Link]

• National Cancer Institute (NCI). SOP30101: Recipes for Complete Media for Patient-Derived In Vitro and Organoid Cultures. Available at: [Link]

• Wellcome Sanger Institute. The GDSC Cell Line Screen: Screening Methods & Quality Controls (NC-0/NC-1 Baseline Standardization). Available at:[Link]

Application Notes and Protocols for the Catalytic Use of 1-(3-chlorophenyl)-1H-1,2,4-triazole-3-carboxylic Acid Metal Complexes

Foreword: Navigating the Frontier of Triazole-Based Catalysis

To our fellow researchers, scientists, and pioneers in drug development, this document serves as a detailed guide into the potential catalytic applications of metal complexes derived from 1-(3-chlorophenyl)-1H-1,2,4-triazole-3-carboxylic acid. It is critical to state at the outset that while the broader family of 1,2,4-triazole-based metal complexes has demonstrated significant catalytic activity in various organic transformations, the specific catalytic applications for complexes of 1-(3-chlorophenyl)-1H-1,2,4-triazole-3-carboxylic acid are not yet extensively documented in peer-reviewed literature.

Therefore, this guide is constructed based on established principles and proven methodologies for analogous 1,2,4-triazole systems. The protocols herein are presented as robust starting points for investigation, designed to be adapted and optimized for your specific research needs. We will proceed by detailing the synthesis of a representative copper(II) complex and its application in the aerobic oxidation of benzyl alcohol, a foundational reaction in organic synthesis.

Part 1: Synthesis and Characterization of a Representative Complex: Bis[1-(3-chlorophenyl)-1H-1,2,4-triazole-3-carboxylato]copper(II)

The strategic design of a catalyst begins with its synthesis. The 1-(3-chlorophenyl)-1H-1,2,4-triazole-3-carboxylic acid ligand offers a compelling scaffold. The triazole ring provides multiple nitrogen donors for metal coordination, while the carboxylate group offers a strong binding site. The 3-chlorophenyl substituent can modulate the electronic properties and solubility of the resulting complex.

Experimental Protocol: Synthesis

Objective: To synthesize a copper(II) complex of 1-(3-chlorophenyl)-1H-1,2,4-triazole-3-carboxylic acid.

Materials:

• 1-(3-chlorophenyl)-1H-1,2,4-triazole-3-carboxylic acid

• Copper(II) acetate monohydrate [Cu(OAc)₂·H₂O]

• Methanol (anhydrous)

• Diethyl ether (anhydrous)

• Schlenk flask and standard glassware

• Magnetic stirrer and hotplate

Procedure:

• Ligand Dissolution: In a 100 mL Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), dissolve 2.0 mmol of 1-(3-chlorophenyl)-1H-1,2,4-triazole-3-carboxylic acid in 30 mL of anhydrous methanol. Stir at room temperature until a clear solution is obtained.

• Metal Salt Addition: In a separate beaker, dissolve 1.0 mmol of copper(II) acetate monohydrate in 15 mL of anhydrous methanol.

• Complexation: Slowly add the copper(II) acetate solution to the ligand solution dropwise over 15 minutes with vigorous stirring.

• Reaction: Reflux the resulting mixture for 4 hours. A color change and the formation of a precipitate are typically observed.

• Isolation: Allow the reaction mixture to cool to room temperature. Collect the precipitate by vacuum filtration.

• Washing: Wash the collected solid sequentially with cold methanol (2 x 10 mL) and diethyl ether (2 x 10 mL) to remove any unreacted starting materials.

• Drying: Dry the resulting solid under vacuum for 12 hours.

Workflow for Complex Synthesis

Caption: Workflow for the synthesis of the copper(II) complex.

Characterization

A comprehensive characterization is essential to confirm the structure and purity of the synthesized complex. The following techniques are recommended:

• FT-IR Spectroscopy: To confirm the coordination of the carboxylate group to the metal center, look for a shift in the C=O stretching frequency compared to the free ligand.

• UV-Vis Spectroscopy: To study the electronic transitions and coordination geometry of the copper(II) ion.

• Elemental Analysis (CHN): To determine the empirical formula of the complex and assess its purity.

• X-ray Crystallography: To unambiguously determine the solid-state structure, including bond lengths, bond angles, and coordination environment of the metal center.

Part 2: Catalytic Application in the Aerobic Oxidation of Benzyl Alcohol

The selective oxidation of alcohols to aldehydes or ketones is a fundamental transformation in organic chemistry. Metal complexes of 1,2,4-triazoles have shown promise as catalysts for such reactions under mild conditions, often utilizing molecular oxygen as the ultimate oxidant.

Proposed Catalytic Cycle

The catalytic cycle likely involves the coordination of the alcohol to the copper(II) center, followed by a base-assisted deprotonation and subsequent reductive elimination to yield the aldehyde and a reduced copper species. The active catalyst is then regenerated by oxidation with molecular oxygen.

Caption: A plausible catalytic cycle for alcohol oxidation.

Experimental Protocol: Catalytic Oxidation

Objective: To evaluate the catalytic activity of the synthesized copper(II) complex in the aerobic oxidation of benzyl alcohol to benzaldehyde.

Materials:

• Synthesized bis[1-(3-chlorophenyl)-1H-1,2,4-triazole-3-carboxylato]copper(II) complex (catalyst)

• Benzyl alcohol (substrate)

• Toluene (solvent)

• Potassium carbonate (K₂CO₃, base)

• Dodecane (internal standard for GC analysis)

• Oxygen (balloon)

• Schlenk tube or round-bottom flask

• Gas chromatograph (GC) equipped with a flame ionization detector (FID)

Procedure:

• Reaction Setup: To a Schlenk tube equipped with a magnetic stir bar, add the copper(II) complex (0.01 mmol, 1 mol%), benzyl alcohol (1.0 mmol), K₂CO₃ (2.0 mmol), and dodecane (0.5 mmol, internal standard).

• Solvent Addition: Add 5 mL of toluene to the Schlenk tube.

• Atmosphere: Seal the tube, and then evacuate and backfill with oxygen three times. Finally, leave the reaction mixture under an oxygen atmosphere (balloon).

• Reaction: Place the reaction tube in a preheated oil bath at 80 °C and stir vigorously.

• Monitoring: Monitor the progress of the reaction by taking aliquots from the reaction mixture at regular intervals (e.g., every hour). Dilute the aliquots with ethyl acetate and analyze by GC-FID to determine the conversion of benzyl alcohol and the yield of benzaldehyde.

• Termination: After the reaction is complete (as determined by GC analysis or after a set time, e.g., 24 hours), cool the mixture to room temperature.

• Work-up and Analysis: Filter the reaction mixture to remove the catalyst and base. The filtrate can be analyzed by GC-MS to confirm the identity of the product.

Data Presentation: Expected Performance

The performance of the catalyst can be evaluated based on conversion, selectivity, and turnover number (TON) and turnover frequency (TOF). The table below presents hypothetical data based on typical results for similar copper-triazole catalysts.

Entry	Substrate	Temp (°C)	Time (h)	Conversion (%)	Selectivity (%)
1	Benzyl alcohol	80	12	>99	>99 (Benzaldehyde)
2	4-Methylbenzyl alcohol	80	14	98	>99 (4-Methylbenzaldehyde)
3	4-Methoxybenzyl alcohol	80	10	>99	>99 (4-Methoxybenzaldehyde)
4	1-Phenylethanol	90	24	95	>99 (Acetophenone)

Part 3: Trustworthiness and Self-Validation

To ensure the reliability and reproducibility of your results, the following self-validating steps are crucial:

• Catalyst Heterogeneity Test: After a reaction, filter the catalyst and add fresh substrate and base to the filtrate. If no further reaction occurs, it suggests the catalysis is heterogeneous.

• Leaching Test: Perform the reaction for a short period, then remove the solid catalyst. Allow the filtrate to continue reacting under the same conditions. A lack of further conversion indicates that the active catalytic species is not leached into the solution.

• Blank Reaction: Run the reaction without the copper complex to ensure that the observed conversion is indeed due to the catalyst and not a background reaction.

• Ligand-Only Control: Perform the reaction with only the 1-(3-chlorophenyl)-1H-1,2,4-triazole-3-carboxylic acid ligand to confirm that the metal center is essential for catalysis.

By integrating these controls, you can build a robust and trustworthy dataset that accurately reflects the catalytic potential of your synthesized complex.

References

• Please note that as specific literature for the requested compound is unavailable, these references pertain to the broader class of 1,2,4-triazole metal complexes and their catalytic applic

Technical Notes & Optimization

improving aqueous solubility of 1-(3-chlorophenyl)-1H-1,2,4-triazole-3-carboxylic acid

Welcome to the Technical Support Center for the formulation and handling of 1-(3-chlorophenyl)-1H-1,2,4-triazole-3-carboxylic acid .

As a Senior Application Scientist, I have designed this guide to move beyond generic advice. Solubilizing complex small molecules requires an understanding of their intrinsic physicochemical properties. This compound presents a specific challenge: it combines a highly lipophilic 3-chlorophenyl moiety, a weakly basic 1,2,4-triazole core, and an ionizable carboxylic acid group[1]. Because 1,2,4-triazoles are exceptionally weak bases—with alkalinity five orders of magnitude lower than ammonia[2]—acidic protonation is not a viable solubilization strategy. Instead, successful formulation must exploit the deprotonation of the carboxylic acid, controlled cosolvency, or macrocyclic complexation[3],[4].

Below, you will find targeted troubleshooting FAQs, self-validating experimental protocols, and strategic decision matrices to ensure your assays and in vivo studies succeed.

I. Solubilization Strategy Decision Matrix

Fig 1. Decision matrix for selecting a solubilization strategy based on experimental requirements.

II. Troubleshooting & FAQs

Q1: Why does my compound precipitate immediately when I dilute my DMSO stock into PBS (pH 7.4)? A: This is a classic "cosolvent crash" driven by thermodynamic insolubility[4]. While the compound is highly soluble in 100% DMSO, diluting it into an aqueous buffer exponentially decreases the solvent's capacity to hydrate the lipophilic 3-chlorophenyl ring. Furthermore, if the local pH of the microenvironment drops during the addition, the carboxylic acid shifts to its unionized state, drastically reducing aqueous solubility. Solution: Pre-dissolve the compound in a slightly alkaline buffer (pH 8.0) or utilize a solubilizer like Hydroxypropyl-β-Cyclodextrin (HP-β-CD) before introducing it to PBS.

Q2: Can I lower the pH of my vehicle to protonate the triazole ring and increase solubility? A: No. Research demonstrates that 1,2,4-triazoles in aqueous solutions are extremely weak bases[2]. The electron-withdrawing nature of both the carboxylic acid and the 3-chlorophenyl group further depletes electron density on the triazole nitrogens. Attempting to solubilize the compound in acidic media will only ensure the carboxylic acid remains fully unionized, resulting in minimal aqueous solubility and guaranteed precipitation.

Q3: What is the most reliable method for achieving >10 mg/mL concentrations for in vivo dosing? A: Chemical modification via salt formation is the most robust approach for carboxylic acids[3]. Formulating the compound as a Tromethamine (TRIS) or Sodium salt ensures complete ionization of the carboxylate group. If salt formation alone is insufficient due to the lipophilic chlorophenyl ring, combining the salt with 10-20% HP-β-CD will encapsulate the hydrophobic moiety while the ionized carboxylate interacts with the aqueous exterior.

Fig 2. pH-dependent ionization states and their direct impact on aqueous thermodynamic solubility.

III. Quantitative Data & Physicochemical Profiling

Table 1: Physicochemical Profile & Causality Mapping

Functional Group / Property	Characteristic	Impact on Solubilization Strategy
Carboxylic Acid	Weak Acid (Predicted pKa ~3.5)	Primary handle for solubility. Must be deprotonated (pH > 5.5) for aqueous assays[3].
1,2,4-Triazole Ring	Very Weak Base[2]	Cannot be utilized for acidic salt formation. Remains neutral at physiological pH.
3-Chlorophenyl Ring	Highly Lipophilic	Drives precipitation in aqueous media. Requires cyclodextrin or cosolvents to mask hydrophobicity.

Table 2: Recommended Solubilization Parameters by Assay Type

Assay Type	Recommended Vehicle	Max Tolerated Cosolvent	Expected Solubility Limit
In Vitro Biochemical	50 mM HEPES (pH 7.5) + 0.01% Tween-20	2 - 5% DMSO	~100 - 500 µM
Cell Culture	Media + 10% FBS + 5% HP-β-CD	< 0.5% DMSO	~50 - 200 µM
In Vivo (IV/PO)	TRIS Salt in Water or 20% HP-β-CD	0% DMSO	> 10 mg/mL

IV. Self-Validating Experimental Protocols

Protocol A: Preparation of a TRIS Salt Solution (For In Vivo Dosing)

Causality: Tromethamine (TRIS) acts as an organic counterion that deprotonates the carboxylic acid, forming a highly soluble, biocompatible salt[3]. The transition from a cloudy suspension to a clear solution acts as a self-validating visual indicator of successful salt formation.

• Weighing: Accurately weigh the required mass of 1-(3-chlorophenyl)-1H-1,2,4-triazole-3-carboxylic acid into a sterile glass vial.

• Suspension: Add 80% of the final target volume of MS-grade water. The compound will remain insoluble (cloudy suspension).

• Counterion Addition: Add 1.05 molar equivalents of Tromethamine (TRIS) base.

• Validation Step: Sonicate the mixture for 5–10 minutes at room temperature. Self-Validation: You must observe the suspension transition into a completely transparent solution. If particulates remain, the carboxylic acid has not fully ionized; verify your molar calculations.

• pH Adjustment: Measure the pH. It should naturally rest around 7.5–8.5. If necessary, adjust to pH 7.4 using dilute HCl (add dropwise to avoid localized precipitation).

• Finalization: Q.s. to the final volume with MS-grade water and filter sterilize through a 0.22 µm PVDF membrane.

Protocol B: HP-β-CD Equilibrium Complexation (For Cell-Based Assays)

Causality: Hydroxypropyl-β-Cyclodextrin forms a dynamic inclusion complex with the lipophilic 3-chlorophenyl ring, shielding it from the aqueous environment without permanently altering the drug's chemical structure[3].

• Vehicle Preparation: Prepare a 20% (w/v) HP-β-CD solution in 50 mM Phosphate Buffer (pH 7.4).

• Saturation: Add an excess amount of the compound (e.g., 5 mg/mL) to the cyclodextrin solution.

• Equilibration: Stir the suspension vigorously at room temperature for 24 hours. Note: Heating is not recommended as it alters the thermodynamic equilibrium of the inclusion complex.

• Separation (Validation Step): Centrifuge the suspension at 10,000 x g for 15 minutes. Self-Validation: A visible pellet of uncomplexed drug must form. This guarantees that the supernatant has reached its absolute maximum thermodynamic solubility limit.

• Recovery: Carefully decant and syringe-filter (0.45 µm) the supernatant. Quantify the exact dissolved concentration via HPLC prior to assay use.

V. References

• Drug Solubility: Importance and Enhancement Techniques - PMC Source: nih.gov URL:

• Brief Overview of Various Approaches to Enhance Drug Solubility Source: longdom.org URL:

• The pKa values of 1,2,4-triazole and its alkyl derivatives. Source: researchgate.net URL:

• 1H-1,2,4-triazole-3-carboxylic acid | C3H3N3O2 | CID 295900 Source: nih.gov URL:

Sources

• 1. 1H-1,2,4-triazole-3-carboxylic acid | C3H3N3O2 | CID 295900 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Drug Solubility: Importance and Enhancement Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 4. longdom.org [longdom.org]

reducing impurities in 1-(3-chlorophenyl)-1H-1,2,4-triazole-3-carboxylic acid crystallization

Welcome to the Technical Support Center. Crystallizing functionalized triazoles presents unique physicochemical challenges. 1-(3-chlorophenyl)-1H-1,2,4-triazole-3-carboxylic acid possesses a highly polar, zwitterion-capable triazole-carboxylate core juxtaposed against a strongly lipophilic 3-chlorophenyl moiety[1]. This amphiphilic nature frequently leads to liquid-liquid phase separation (oiling out), solvent entrapment, and co-precipitation of structurally similar impurities.

This guide provides field-proven, mechanistically grounded solutions to ensure you achieve >99.5% purity with predictable crystal habits.

I. Process Visualization

Workflow for the pH-swing crystallization of 1-(3-chlorophenyl)-1H-1,2,4-triazole-3-carboxylic acid.

II. Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why does my product form a sticky oil instead of crystals during acidification? A: You are experiencing Liquid-Liquid Phase Separation (LLPS), commonly known as "oiling out." The highly lipophilic 3-chlorophenyl ring clashes with the aqueous medium when the pH drops rapidly, causing the compound to form a supersaturated, solvent-rich liquid phase rather than a solid crystal lattice. The Fix: Do not acidify at room temperature. Perform the acidification at an elevated temperature (40 °C) to keep the compound in solution. Stop the HCl addition at pH 3.5, introduce 1% by weight of seed crystals to bypass the metastable oil zone, and then slowly cool at a rate of 0.1 °C/min.

Q2: How do I purge the 1-(3-chlorophenyl)-1H-1,2,4-triazole-5-carboxylic acid regioisomer? A: The 5-regioisomer is a common byproduct of the initial cyclization or N-arylation phase. Mechanistically, the 5-position is sterically hindered by the adjacent N1-aryl group. This steric clash prevents the 5-isomer from forming the same dense, hydrogen-bonded trimeric or dimeric networks characteristic of 3-carboxylic acids[2]. Consequently, its crystal lattice is weaker, rendering it more soluble in protic co-solvents. The Fix: A reslurry or wash in cold 10% ethanol/water selectively dissolves the 5-isomer while leaving the highly crystalline 3-isomer intact.

Q3: I am detecting 1-(3-chlorophenyl)-1H-1,2,4-triazole in my final product. Where is this coming from? A: This is a degradation product caused by thermal decarboxylation. Triazole-3-carboxylic acids are thermally labile and prone to losing their carboxyl group if exposed to high heat[3]. The Fix: Never exceed 50 °C during dissolution, crystallization, or drying. Dry the final product under high vacuum at 40 °C rather than using a conventional high-temperature oven.

Q4: How can I ensure the complete removal of unreacted 3-chlorophenylhydrazine? A: 3-chlorophenylhydrazine is a reactive, potentially genotoxic starting material that must be strictly controlled[4]. Because it contains a basic hydrazine moiety, it remains protonated at acidic pH levels. The Fix: By maintaining the final crystallization pH at exactly 2.8 (the approximate isoelectric point of your target carboxylic acid), the hydrazine impurity remains fully protonated as a hydrochloride salt, ensuring it is purged entirely into the aqueous mother liquor.

Mechanistic purge pathways for critical impurities during the crystallization process.

III. Quantitative Impurity Profiling & Targets

To establish a self-validating system, your analytical team must track the following metrics during the in-process controls (IPC).

Impurity / Parameter	Origin	Purge Strategy	Target Limit (HPLC area %)
3-Chlorophenylhydrazine	Unreacted starting material[4]	Aqueous solubility at pH 2.8	< 10 ppm (Genotoxic)
N5-Regioisomer	Non-selective cyclization	Cold 10% EtOH/H2O wash	< 0.15%
Des-carboxy Triazole	Thermal degradation[3]	Temperature control (< 50 °C)	< 0.10%
Inorganic Salts (NaCl)	Neutralization byproduct	Aqueous mother liquor	< 0.5% (by Ash/ROI)
Colored Polymers	Oxidative side-reactions	Polish filtration (Celite) at pH 8.5	N/A (Visual: White solid)

IV. Optimized Step-by-Step Crystallization Protocol

This protocol utilizes a controlled pH-swing methodology to leverage the zwitterionic nature of the triazole ring[1], ensuring maximum recovery and impurity rejection.

Phase 1: Alkaline Dissolution & Clarification

• Suspend: Charge 100 g of crude 1-(3-chlorophenyl)-1H-1,2,4-triazole-3-carboxylic acid into a jacketed reactor containing 800 mL of Deionized (DI) water.

• Dissolve: Slowly add 2M NaOH while stirring until the pH reaches 8.5. Causality: This deprotonates the carboxylic acid, forming a highly soluble sodium salt. Neutral/basic organic impurities (like unreacted hydrazine free-base or polymeric degradation products) will remain insoluble.

• Heat: Warm the mixture gently to 40 °C. Do not exceed 50 °C to prevent decarboxylation[3].

• Polish Filter: Pass the solution through a Celite pad to remove insoluble colored polymers. Rinse the pad with 50 mL of warm DI water.

Phase 2: Controlled Acidification & Nucleation 5. Transfer: Return the clarified filtrate to the reactor and maintain the temperature at 40 °C. 6. Acidify (Part 1): Begin dropwise addition of 2M HCl. Monitor the pH continuously. Stop the addition when the pH reaches 3.5. 7. Seed: Add 1.0 g of pure 1-(3-chlorophenyl)-1H-1,2,4-triazole-3-carboxylic acid seed crystals. Causality: Seeding at this metastable pH prevents the lipophilic compound from oiling out, forcing it to grow on the established crystal lattice. 8. Age: Hold the suspension at 40 °C for 60 minutes to allow Ostwald ripening (smaller, impure crystals dissolve and redeposit onto larger, purer crystals).

Phase 3: Final Precipitation & Isolation 9. Acidify (Part 2): Resume dropwise addition of 2M HCl until the pH reaches exactly 2.8. Causality: pH 2.8 represents the optimal isoelectric point where the target molecule is least soluble, while basic impurities like 3-chlorophenylhydrazine remain protonated and highly soluble[4]. 10. Cool: Ramp the reactor temperature down to 5 °C at a strict rate of 0.1 °C/min. 11. Filter: Isolate the crystalline slurry via vacuum filtration. 12. Wash: Wash the filter cake with 2 bed-volumes of cold 10% Ethanol in DI water (5 °C). Causality: The ethanol selectively dissolves the sterically hindered N5-regioisomer trapped on the crystal surfaces without significantly dissolving the target product. 13. Dry: Dry the product in a vacuum oven at 40 °C until constant weight is achieved.

Self-Validation Check: Pull a sample of the wet cake and check the HPLC purity. If the N5-regioisomer exceeds 0.15%, perform a secondary reslurry in 10% Ethanol/Water before final drying.

V. References

• BenchChem. "Technical Support Center: Esterification of 5-Amino-1,2,4-triazole-3-carboxylic Acid". BenchChem. URL:

• PubMed. "Crystal engineering of novel cocrystals of a triazole drug with 1,4-dicarboxylic acids". National Institutes of Health. URL:

• ChemicalBook. "1H-1,2,4-Triazole-3-carboxylic acid | 4928-87-4". ChemicalBook. URL:

• Google Patents. "US7326705B2 - Heterocyclic sodium/proton exchange inhibitors and method". Google Patents. URL:

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Crystal engineering of novel cocrystals of a triazole drug with 1,4-dicarboxylic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 1H-1,2,4-Triazole-3-carboxylic acid | 4928-87-4 [chemicalbook.com]
• 4. US7326705B2 - Heterocyclic sodium/proton exchange inhibitors and method - Google Patents [patents.google.com]

best solvents for dissolving 1-(3-chlorophenyl)-1H-1,2,4-triazole-3-carboxylic acid for NMR

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges of working with 1-(3-chlorophenyl)-1H-1,2,4-triazole-3-carboxylic acid .

This compound features a hydrophobic 3-chlorophenyl ring paired with a highly polar, hydrogen-bonding 1,2,4-triazole-3-carboxylic acid moiety. This structural dichotomy leads to strong intermolecular dimerization, rendering it poorly soluble in standard non-polar solvents like Chloroform-d (CDCl₃)[1]. Selecting the correct solvent is a delicate balance between achieving sufficient solubility, preventing proton exchange, and ensuring ease of sample recovery.

Quantitative Data: Solvent Selection Matrix

To facilitate rapid decision-making, the following table summarizes the quantitative parameters of common NMR solvents as they apply to triazole-carboxylic acid derivatives[2],[3].

NMR Solvent	Residual ¹H Peak (ppm)	Trace Water Peak (ppm)	Boiling Point (°C)	Solubility Rating	-COOH Proton Visibility
DMSO-d₆	2.50	3.33	189	Excellent	Yes (Broad, ~12.0–14.0 ppm)
Methanol-d₄	3.31	4.87	65	Good	No (Rapid H/D Exchange)
Acetone-d₆	2.05	2.84	56	Moderate	Yes
CDCl₃	7.26	1.56	61	Poor	Yes (If derivatized/dilute)

Troubleshooting Guides & FAQs

Q1: Why is the carboxylic acid (-COOH) peak missing from my ¹H NMR spectrum? Causality: If you prepared your sample in a polar protic solvent like Methanol-d₄ (CD₃OD) or Deuterium Oxide (D₂O), the labile acidic proton of the carboxylic acid undergoes rapid hydrogen-deuterium (H/D) exchange with the bulk solvent pool[4]. This converts the -COOH group to -COOD, rendering it invisible to ¹H NMR spectroscopy. Furthermore, protic solvents can interact with the nitrogen atoms of the triazole ring, altering the local electronic environment[4]. Solution: To observe the -COOH proton, you must use a polar aprotic solvent. Switch your solvent to DMSO-d₆ . The strong hydrogen-bond accepting nature of DMSO disrupts the carboxylic acid dimers without exchanging the proton, allowing the -COOH signal to appear as a broad singlet far downfield[5].

Q2: I used DMSO-d₆, but the -COOH peak is extremely broad, shifted, or merged with another peak. What happened? Causality: Carboxylic acid chemical shifts are highly sensitive to concentration, temperature, and most importantly, moisture. DMSO-d₆ is highly hygroscopic. If your solvent has absorbed atmospheric water, the trace water peak (normally at 3.33 ppm) broadens and shifts downfield due to rapid proton exchange between the water molecules and the carboxylic acid[2]. In severe cases, the -COOH peak will completely merge into the water peak, creating a single, massive broad baseline distortion. Solution: This requires a self-validating protocol for anhydrous conditions:

• Always use fresh, single-use ampoules of DMSO-d₆ rather than an old stock bottle.

• Ensure your target compound is thoroughly desiccated (lyophilized or dried under high vacuum) prior to dissolution.

Q3: My sample completely crashed out of CDCl₃. What is the best alternative if I need to recover the compound easily after the NMR experiment? Causality: The 1,2,4-triazole-3-carboxylic acid forms strong intermolecular hydrogen bonds, creating a crystal lattice that non-polar CDCl₃ cannot thermodynamically disrupt[1]. Solution: While DMSO-d₆ offers the best solubility, its high boiling point (189 °C) makes sample recovery tedious. If you need to recover the sample easily and do not need to observe the -COOH proton, use Methanol-d₄ . It provides good solubility and can be removed rapidly via rotary evaporation at mild temperatures. If you must observe the -COOH proton while retaining volatility, Acetone-d₆ is your best compromise, though you may need to sonicate the sample to achieve full dissolution[3].

Experimental Protocol: Standardized NMR Sample Preparation in DMSO-d₆

To ensure reproducible, high-resolution spectra free of moisture-induced line broadening, follow this validated methodology:

Step 1: Desiccation Dry 5–15 mg of the 1-(3-chlorophenyl)-1H-1,2,4-triazole-3-carboxylic acid under high vacuum (≤ 0.1 mbar) for at least 4 hours to remove trace atmospheric moisture.

Step 2: Weighing Transfer 5 mg (for ¹H NMR) or 15–20 mg (for ¹³C NMR) of the dried compound into a clean, static-free glass vial.

Step 3: Dissolution under Inert Atmosphere (Optional but Recommended) Working in a dry box or under a stream of nitrogen, snap open a fresh 0.6 mL ampoule of anhydrous DMSO-d₆ (containing 0.03% v/v TMS as an internal standard). Transfer the entire 0.6 mL into the vial containing your compound.

Step 4: Homogenization Cap the vial and vortex for 15 seconds. If the compound does not dissolve immediately, sonicate the vial in a water bath at room temperature for 1–2 minutes. The strong dipole moment of DMSO will rapidly break the carboxylic acid dimers[5].

Step 5: Transfer and Acquisition Using a clean glass Pasteur pipette, transfer the homogenous solution into a standard 5 mm NMR tube. Cap the tube immediately to prevent atmospheric moisture absorption. Acquire the spectrum, referencing the residual solvent peak to 2.50 ppm[3].

Workflow Diagram: Solvent Selection Decision Tree

Figure 1: Decision tree for selecting the optimal NMR solvent for triazole carboxylic acid derivatives.

References

• Amino Acid 1,2,4-Triazole Mimetics as Building Blocks of Peptides Source: MDPI URL:[Link]

• NMR SPECTROSCOPY | PPTX Source: Slideshare URL:[Link]

• NMR Spectroscopy Chemical Shifts Guide | PDF | Deuterium Source: Scribd URL:[Link]

• Combined NMR Spectroscopy and Quantum-Chemical Calculations in Fluorescent 1,2,3-Triazole-4-carboxylic Acids Source: Semantic Scholar URL:[Link]

• Cyclopropanation–ring expansion of 3-chloroindoles with α-halodiazoacetates: novel synthesis of 4-quinolone-3-carboxylic acid and norfloxacin Source: Beilstein Journals URL:[Link]

Sources

• 1. NMR SPECTROSCOPY | PPTX [slideshare.net]
• 2. scribd.com [scribd.com]
• 3. beilstein-journals.org [beilstein-journals.org]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

Proper Disposal of 1-(3-chlorophenyl)-1H-1,2,4-triazole-3-carboxylic Acid: A Guide for Laboratory Professionals

The responsible management of chemical waste is a cornerstone of laboratory safety and environmental stewardship. This guide provides a detailed, step-by-step protocol for the proper disposal of 1-(3-chlorophenyl)-1H-1,2,4-triazole-3-carboxylic acid, a compound that, due to its chlorinated aromatic and triazole moieties, requires careful handling as hazardous waste. This document is intended for researchers, scientists, and drug development professionals dedicated to upholding the highest standards of safety and regulatory compliance in their work.

The fundamental principle guiding the disposal of this compound is the avoidance of environmental release.[1] Due to its chemical structure—a chlorinated aromatic system linked to a triazole carboxylic acid—it is presumed to possess potential for toxicity, persistence, and bioaccumulation.[1][2] Therefore, under no circumstances should this chemical or its containers be disposed of in standard trash or discharged into the sewer system.[3]

I. Hazard Assessment and Personal Protective Equipment (PPE)

Table 1: Recommended Personal Protective Equipment (PPE)

Protection Type	Specification	Rationale
Hand Protection	Wear chemical-impermeable gloves (e.g., Nitrile, Neoprene). Gloves must be inspected prior to use.[3][7]	To prevent skin contact, which can cause irritation.[6][8]
Eye/Face Protection	Use chemical safety goggles or a face shield that conforms to recognized standards such as EU EN166 or OSHA 29 CFR 1910.133.[9][10]	To protect eyes from dust particles or splashes.
Skin and Body Protection	A standard laboratory coat is required. For larger quantities or in case of a spill, wear impervious clothing to prevent skin exposure.[3][10]	To protect skin from accidental contact.
Respiratory Protection	In a well-ventilated area, respiratory protection may not be necessary. If dust formation is likely, use a NIOSH-approved respirator or equivalent.[7][9][11]	To prevent inhalation of dust, which may cause respiratory tract irritation.[6]

II. Spill Management Protocol

Immediate and appropriate action in the event of a spill is critical to mitigate exposure and environmental contamination.[12]

Step-by-Step Spill Cleanup:

• Evacuate and Secure: Alert personnel in the immediate area and restrict access. Ensure the area is well-ventilated.[13]

• Don PPE: Before addressing the spill, put on the appropriate personal protective equipment as detailed in Table 1.[13]

• Containment:

  • Solid Spills: Carefully sweep the solid material to avoid generating dust.[7][11] Moisten the material slightly with water to minimize dust formation if it is safe to do so.[12]

  • Liquid Spills (if in solution): Absorb the spill with an inert, non-combustible material such as vermiculite, sand, or earth.[12]

• Collection: Place all contaminated materials (swept chemical, absorbent material) into a suitable, clearly labeled, and sealable container for hazardous waste.[11][13]

• Decontamination: Clean the spill area with soap and water, and collect the cleaning materials for disposal as hazardous waste.

• Dispose of Cleanup Materials: All materials used for the cleanup, including contaminated PPE, must be disposed of as hazardous waste.[12]

III. Disposal Workflow

The mandated method for the disposal of 1-(3-chlorophenyl)-1H-1,2,4-triazole-3-carboxylic acid is through an approved hazardous waste disposal facility.[11][14]

dot

Caption: Decision workflow for the proper disposal of 1-(3-chlorophenyl)-1H-1,2,4-triazole-3-carboxylic acid.

Step-by-Step Disposal Plan:

• Waste Segregation: Do not mix waste 1-(3-chlorophenyl)-1H-1,2,4-triazole-3-carboxylic acid with other waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) office.[12] Proper segregation prevents unintended chemical reactions and ensures correct disposal routing.

• Containerization:

  • Collect the waste in a dedicated, properly labeled, and sealed container.[14] The container should be made of a material compatible with the chemical.

  • The label must clearly state "Hazardous Waste" and the full chemical name: "1-(3-chlorophenyl)-1H-1,2,4-triazole-3-carboxylic acid".[12]

• Storage:

  • Store the sealed waste container in a designated hazardous waste accumulation area. This area should be cool, dry, and well-ventilated.[3][8]

  • Store the container away from incompatible materials, such as strong oxidizing agents.[11][14]

• Arrange for Pickup: Contact your institution's EHS office to schedule a pickup for the hazardous waste.[14] They will ensure the waste is transported and disposed of in compliance with all local, state, and federal regulations.

IV. Decontamination of Empty Containers

Empty containers that held 1-(3-chlorophenyl)-1H-1,2,4-triazole-3-carboxylic acid must also be treated as hazardous waste unless properly decontaminated.

• Rinsing: Containers can be triple-rinsed with a suitable solvent (e.g., acetone or ethanol).[3] The resulting rinsate must be collected and disposed of as hazardous chemical waste.[3]

• Disposal of Rinsed Containers: Once triple-rinsed, the container can often be disposed of through normal laboratory glass or plastic recycling streams. However, it is imperative to confirm this with your institution's EHS guidelines. Alternatively, the packaging can be punctured to render it unusable for other purposes and then disposed of in a sanitary landfill if permitted.[3]

V. Environmental and Health Considerations

The structure of this compound suggests several reasons for its classification as hazardous waste:

• Chlorinated Aromatic Compounds: This class of chemicals is known for its potential environmental persistence and tendency to bioaccumulate.[1] Incomplete combustion of chlorinated compounds can lead to the formation of highly toxic byproducts such as dioxins and furans.[15] Therefore, controlled incineration with flue gas scrubbing is a required disposal method.[3]

• Triazole Moiety: Triazole-based compounds are used as active ingredients in a variety of applications, including antifungal agents and pesticides, indicating a high degree of biological activity.[16][17] Their release into the environment should be avoided.

By adhering to these detailed procedures, laboratory professionals can ensure the safe and compliant disposal of 1-(3-chlorophenyl)-1H-1,2,4-triazole-3-carboxylic acid, thereby protecting themselves, their colleagues, and the environment.

References

• Benchchem. (n.d.). Proper Disposal of 3-mercapto-4-n-butyl-1,2,4-triazole: A Guide for Laboratory Professionals.
• Hitchman, M. L., et al. (1995). Disposal methods for chlorinated aromatic waste. Chemical Society Reviews, 24(6), 423-432.
• Benchchem. (n.d.). Safe Disposal of 1-(tosylmethyl)-1H-1,2,4-triazole: A Procedural Guide.
• CATO Research Chemicals Inc. (2025, August 27). Safety Data Sheet.
• EHS. (n.d.). Chemical Waste Name or Mixtures: Listed Characteristic Additional Info Disposal Notes.
• Echemi. (n.d.). 5-Amino-1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carboxylicacid ethyl ester Safety Data Sheets.
• Fisher Scientific. (2025, December 19). Safety Data Sheet.
• Royal Society of Chemistry. (n.d.). Disposal methods for chlorinated aromatic waste.
• Chemwatch. (n.d.). 3-Amino-1,2,4-triazole Safety Data Sheet.
• TCI Chemicals. (2018, October 3). Safety Data Sheet.
• PubChem. (n.d.). 1-(3-chlorophenyl)-1h-1,2,3-triazole-4-carboxylic acid.
• European Chlorinated Solvents Association (ECSA). (n.d.). Recycling & Disposal - Chlorinated Solvents.
• PubChem. (n.d.). 1-(3-chlorophenyl)-5-ethyl-1h-1,2,3-triazole-4-carboxylic acid.
• Diva-portal.org. (2009, May 1). Chlorinated aromatics from the combustion of hazardous waste.
• Thermo Fisher Scientific. (2025, December 22). Safety Data Sheet: 3-Amino-1,2,4-triazole.
• NextSDS. (n.d.). 1-(3-chlorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid.
• Key Organics. (2025, April 24). Safety Data Sheet.
• AK Scientific, Inc. (n.d.). Safety Data Sheet: 1-(4-Chlorobenzyl)-1H-1,2,3-triazole-4-carbaldehyde.
• European Chemicals Agency (ECHA). (n.d.). Substance Information: Prothioconazole.
• Chemistry World. (2022, November 30). New lease of life for waste PVC chlorinating aromatics.
• PubChem. (n.d.). 1H-1,2,4-triazole-3-carboxylic acid.
• AWS. (2026, February 26). Safety Data Sheet.
• European Chemicals Agency (ECHA). (2021, March 25). Substance Evaluation Conclusion for 1,2,4-triazole.
• PubChem. (n.d.). 1-(4-fluorophenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylic acid.
• Santa Cruz Biotechnology. (n.d.). 1-(4-Chlorophenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylic acid.
• ECHA CHEM. (n.d.). 2-(3-chlorophenyl)-5-methyl-2H-1,2,3-triazole-4-carboxylic acid.
• European Chemicals Agency (ECHA). (n.d.). Substance Information: 1,2,4-triazole.

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• 2. Disposal methods for chlorinated aromatic waste - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
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Personal protective equipment for handling 1-(3-chlorophenyl)-1H-1,2,4-triazole-3-carboxylic acid

Comprehensive Safety and Handling Guide for 1-(3-chlorophenyl)-1H-1,2,4-triazole-3-carboxylic acid

Executive Summary & Chemical Risk Profile

As a Senior Application Scientist, I frequently observe laboratories treating all organic intermediate powders with a generalized, "one-size-fits-all" safety approach. However, handling 1-(3-chlorophenyl)-1H-1,2,4-triazole-3-carboxylic acid requires a targeted, chemically-informed strategy. This compound is a critical building block in drug development—particularly in the synthesis of antifungals and agricultural active ingredients—but its structural moieties present specific occupational hazards.

The presence of the chlorophenyl group significantly increases the molecule's lipophilicity compared to unsubstituted triazoles. This lipophilicity enhances its ability to adhere to and potentially penetrate the stratum corneum, especially if dissolved in common laboratory carrier solvents like DMSO or DMF. Concurrently, the carboxylic acid and triazole nitrogen atoms act as localized irritants to mucous membranes[1]. Understanding this mechanistic causality is the foundation of our Personal Protective Equipment (PPE) and operational strategy.

Mechanistic Toxicology and GHS Hazard Grounding

Based on the Globally Harmonized System (GHS) classifications for closely related chlorophenyl-triazole-carboxylic acid derivatives, this compound triggers specific hazard codes that dictate our logistical response[1][2]:

Table 1: GHS Hazard Classifications and Mechanistic Causality

GHS Code	Hazard Statement	Mechanistic Cause	Required PPE Mitigation
H302	Harmful if swallowed	Systemic toxicity upon gastrointestinal absorption.	Face shield/goggles to prevent accidental oral transfer; strict hygiene.
H315	Causes skin irritation	Mild acidity (carboxylic group) combined with lipophilic tissue adherence.	Nitrile gloves (EN 374); flame-resistant lab coat.
H319	Causes serious eye irritation	Direct interaction of the acidic moiety with corneal proteins.	Tightly fitting safety goggles (ANSI Z87.1/EN 166).
H335	May cause respiratory irritation	Inhalation of fine crystalline dust aerosolized during weighing.	Fume hood handling; N95/P100 respirator if outside hood.

Personal Protective Equipment (PPE) Matrix

To build a self-validating safety system, PPE must not just be worn; its integrity must be verified prior to every use.

• Hand Protection: Use heavy-duty Nitrile gloves (minimum 0.11 mm thickness). Causality: Nitrile provides a superior barrier against lipophilic organic acids compared to latex. Validation: Perform a pneumatic inflation test (trapping air in the glove and squeezing) to check for micro-punctures before donning.

• Eye/Face Protection: Tightly fitting safety goggles are mandatory[2]. Standard safety glasses with side shields are insufficient because they do not form a seal against aerosolized dust particles generated during spatula transfer.

• Respiratory Protection: When handling inside a certified fume hood, standard laminar airflow is sufficient. If bulk transfer must occur outside a hood, a full-face respirator or a half-mask with P100 (US) or P3 (EU) particulate filters is strictly required to mitigate H335 risks[1][2].

• Body Protection: A fully buttoned, flame-resistant lab coat and closed-toe, non-porous shoes prevent the accumulation of dust on personal clothing.

Operational Protocols: Safe Handling & Weighing Workflow

The most vulnerable phase of handling this compound is the transfer from the bulk container to the reaction vessel. The following step-by-step methodology minimizes aerosolization and cross-contamination.

Protocol: Precision Weighing and Transfer

• Environmental Preparation: Clear the fume hood of unnecessary clutter to ensure unobstructed laminar airflow. Self-Validation: Verify the fume hood monitor displays a face velocity of >100 feet per minute (fpm) before opening the chemical container.

• Static Mitigation: Triazole carboxylic acids often exhibit static charge, causing the powder to "jump" and aerosolize. Wipe the exterior of the weighing boat and the analytical balance with an anti-static cloth.

• Dispensing: Using an anti-static, grounded micro-spatula, slowly transfer the required mass. Do not drop the powder from a height; place the spatula directly into the weighing boat before releasing the chemical.

• Sealing: Immediately transfer the weighed solid into the reaction flask. If the compound is to be transported across the lab, seal the vial with a PTFE-lined cap and place it inside a secondary containment vessel (e.g., a sealed plastic beaker).

• Decontamination: Wipe down the balance and surrounding hood area with a damp paper towel (water or mild ethanol solution) to capture any invisible residual dust[1]. Dispose of the towel in solid hazardous waste.

Workflow for the safe handling and weighing of triazole-carboxylic acid derivatives.

Emergency Response & Spill Management

In the event of a spill, immediate containment is necessary to prevent respiratory exposure[2]. Dry sweeping is strictly prohibited as it forces the chemical directly into the breathing zone.

Protocol: Spill Remediation

• Assessment: Determine if the spill is minor (<50g, contained inside the fume hood) or major (>50g, or located outside the hood).

• Dampening: For minor spills, lightly mist the powder with water using a spray bottle. This binds the dust particles together, neutralizing the primary inhalation hazard.

• Collection: Use a disposable plastic scraper to collect the dampened paste into a wide-mouth, high-density polyethylene (HDPE) hazardous waste container.

• Final Cleaning: Wash the spill area thoroughly with soap and plenty of water to remove acidic residues[1].

Decision matrix and response protocol for chemical powder spills.

Waste Disposal & Environmental Compliance

1-(3-chlorophenyl)-1H-1,2,4-triazole-3-carboxylic acid must never be introduced into the municipal sewage system[1].

• Solid Waste: All contaminated consumables (gloves, weighing boats, damp paper towels used for decontamination) must be placed in a designated, clearly labeled solid hazardous waste bin.

• Liquid Waste: If the compound is dissolved in organic solvents (e.g., during a reaction workup), the resulting solution must be collected in a halogenated organic waste carboy , due to the presence of the chlorine atom on the phenyl ring.

References

Sources

• 1. aaronchem.com [aaronchem.com]
• 2. echemi.com [echemi.com]